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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B074485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 3,7-Dimethyl-1-octanol, a significant fragrance

ingredient with applications in various commercial products. It covers its chemical identity,

physical and chemical properties, and production methods.

Chemical Identity and Synonyms
3,7-Dimethyl-1-octanol is a colorless liquid known for its waxy, rose-petal-like odor.[1] It is

scientifically identified by its CAS number 106-21-8.[2][3] This compound is recognized by a

variety of synonyms across different contexts and databases.

A comprehensive list of its alternative names is provided below to aid in research and

substance identification.
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Synonym Source

Tetrahydrogeraniol [4][5]

Dihydrocitronellol [3][5]

3,7-Dimethyloctan-1-ol [3][5][6]

1-Octanol, 3,7-dimethyl- [3][5]

Pelargol [3][5]

Dimethyloctanol [3][5]

Perhydrogeraniol [3][5]

Geraniol tetrahydride [3][5]

2,6-Dimethyl-8-octanol [3][5]

Citronellol, dihydro- [3][5]

Geraniol, perhydro- [3][5]

Geraniol, tetrahydro- [3][5]

NSC 18917 [3][5]

Physicochemical Properties
Understanding the physical and chemical properties of 3,7-Dimethyl-1-octanol is crucial for its

application in research and product formulation. The following table summarizes its key

quantitative data.
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Property Value Source

Molecular Formula C₁₀H₂₂O [2][7]

Molecular Weight 158.28 g/mol [2]

CAS Number 106-21-8 [2][3]

Density 0.828 g/mL at 20 °C [1]

Boiling Point 98-99 °C at 9 mmHg [1]

Refractive Index n20/D 1.436 [1]

Flash Point 97 °C (closed cup)

Vapor Pressure <0.01 mmHg at 20 °C

Solubility
Insoluble in water; soluble in

alcohol and oils.
[1]

Experimental Protocols: Production Methods
3,7-Dimethyl-1-octanol is produced commercially through the chemical reduction of other

organic compounds.[1] The primary methods involve the hydrogenation of geraniol or

citronellol.

Protocol: Hydrogenation of Geraniol/Citronellol

Reactants: Geraniol or citronellol.

Catalyst: A nickel catalyst is typically used to facilitate the reaction.[1]

Process: The hydrogenation process involves the addition of hydrogen across the double

bonds of geraniol or citronellol. This reaction saturates the molecule, converting it to 3,7-
Dimethyl-1-octanol.

By-product: This compound can also be generated as a by-product during the synthesis of

citronellol from geraniol or nerol.[1]
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This process is favored for its efficiency and is a common method for industrial-scale

production.

Applications and Stability
Due to its chemical stability, 3,7-Dimethyl-1-octanol is a preferred fragrance ingredient in a

variety of household products.[1] It is also used as a flavor ingredient in foods and has been

investigated for its potential as a biofuel and pest repellent.[1][6] The compound is noted for its

waxy, rose-like scent and is frequently used in floral fragrances, often in combination with

citronellol, geraniol, or nerol.[8]

Logical Relationships and Production Workflow
The synthesis of 3,7-Dimethyl-1-octanol is a straightforward chemical process. The diagram

below illustrates the logical workflow from precursor molecules to the final product.

Synthesis of 3,7-Dimethyl-1-octanol

Precursors

Process

Product

Geraniol

Hydrogenation
(Nickel Catalyst)

Citronellol Nerol

 (by-product source)

3,7-Dimethyl-1-octanol

Click to download full resolution via product page
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Caption: Production workflow for 3,7-Dimethyl-1-octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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